Cas no 83783-77-1 (3-(Dibenzylamino)azepan-2-one)

3-(Dibenzylamino)azepan-2-one is a nitrogen-containing heterocyclic compound featuring a seven-membered azepane ring substituted with a dibenzylamino group at the 3-position and a ketone functionality at the 2-position. This structure confers versatility in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules. The dibenzylamine moiety enhances steric and electronic properties, facilitating selective reactions, while the lactam ring offers potential for further functionalization. Its stable yet modifiable framework makes it valuable for applications in medicinal chemistry, such as the development of enzyme inhibitors or receptor modulators. The compound’s well-defined reactivity profile supports its use in controlled synthetic transformations.
3-(Dibenzylamino)azepan-2-one structure
3-(Dibenzylamino)azepan-2-one structure
Product Name:3-(Dibenzylamino)azepan-2-one
CAS No:83783-77-1
MF:C20H24N2O
MW:308.417365074158
MDL:MFCD26743568
CID:726569
PubChem ID:11970739
Update Time:2025-08-05

3-(Dibenzylamino)azepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(Dibenzylamino)azepan-2-one
    • 3-[BIS(BENZYL)AMINO]HEXAHYDRO-2H-AZEPIN-2-ONE
    • 3-[Bis(phenylmethyl)amino]hexahydro-2H-azepin-2-one (ACI)
    • 83783-77-1
    • 3-(Bis(benzyl)amino)hexahydro-2H-azepin-2-one
    • DTXSID901003834
    • DB-251971
    • EINECS 280-811-6
    • BRAYCQJGMBISSA-UHFFFAOYSA-N
    • 6-(Dibenzylamino)-3,4,5,6-tetrahydro-2H-azepin-7-ol
    • NS00061911
    • SCHEMBL22469461
    • E73759
    • 3-[bis-(Benzyl)amino]hexahydro-2H-azepin-2-one
    • MDL: MFCD26743568
    • Inchi: 1S/C20H24N2O/c23-20-19(13-7-8-14-21-20)22(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-6,9-12,19H,7-8,13-16H2,(H,21,23)
    • InChI Key: BRAYCQJGMBISSA-UHFFFAOYSA-N
    • SMILES: O=C1C(N(CC2C=CC=CC=2)CC2C=CC=CC=2)CCCCN1

Computed Properties

  • Exact Mass: 308.188863
  • Monoisotopic Mass: 308.188863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.126
  • Boiling Point: 493.682°C at 760 mmHg
  • Flash Point: 252.37°C
  • Refractive Index: 1.603

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3-(Dibenzylamino)azepan-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  6 h, 80 °C
Reference
Facile Organocatalyzed Synthesis of Poly(ε-lysine) under Mild Conditions
Chen, Jinlong; et al, Macromolecules (Washington, 2017, 50(23), 9128-9134

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  24 h, rt
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  2 h, 80 °C
Reference
New chemosynthetic route to linear ε-poly-lysine
Tao, Youhua; et al, Chemical Science, 2015, 6(11), 6385-6391

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  2 h, 80 °C
Reference
New chemosynthetic route to linear ε-poly-lysine
Tao, Youhua; et al, Chemical Science, 2015, 6(11), 6385-6391

Production Method 4

Reaction Conditions
1.1 Reagents: Methanol ,  Sulfuric acid
1.2 Reagents: Sodium hydroxide
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  6 h, 80 °C
Reference
Facile Organocatalyzed Synthesis of Poly(ε-lysine) under Mild Conditions
Chen, Jinlong; et al, Macromolecules (Washington, 2017, 50(23), 9128-9134

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  30 min, cooled; 20 min, 0 °C; 4 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  24 h, rt
3.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  2 h, 80 °C
Reference
New chemosynthetic route to linear ε-poly-lysine
Tao, Youhua; et al, Chemical Science, 2015, 6(11), 6385-6391

3-(Dibenzylamino)azepan-2-one Raw materials

3-(Dibenzylamino)azepan-2-one Preparation Products

Additional information on 3-(Dibenzylamino)azepan-2-one

3-(Dibenzylamino)azepan-2-one: A Comprehensive Overview

The compound 3-(Dibenzylamino)azepan-2-one (CAS No. 83783-77-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of azepanones, which are seven-membered ring structures containing a ketone group. The presence of the dibenzylamino group at the 3-position of the azepanone ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of azepanone derivatives like 3-(Dibenzylamino)azepan-2-one in drug discovery. Researchers have explored its role as a scaffold for developing bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

The synthesis of 3-(Dibenzylamino)azepan-2-one involves a multi-step process that typically begins with the preparation of the dibenzylamine derivative. This is followed by a condensation reaction with an appropriate carbonyl compound to form the azepanone ring. The reaction conditions, including temperature and solvent choice, play a critical role in ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction efficiency, as reported in a 2022 paper in *Green Chemistry*.

In terms of physical properties, 3-(Dibenzylamino)azepan-2-one is characterized by its crystalline structure and moderate solubility in organic solvents. Its melting point and boiling point are influenced by the steric hindrance introduced by the bulky dibenzylamino group. Spectroscopic analyses, including IR and NMR, have been instrumental in confirming its molecular structure and purity. These analyses are essential for quality control in both research and industrial settings.

The applications of 3-(Dibenzylamino)azepan-2-one extend beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics. A 2021 study published in *Advanced Materials* explored its potential as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced charge transport properties compared to traditional materials. This highlights its versatility across different scientific domains.

From an environmental perspective, the synthesis and handling of 3-(Dibenzylamino)azepan-2-one must adhere to strict safety protocols to minimize ecological impact. Researchers have emphasized the importance of green chemistry principles in its production, such as minimizing waste and using renewable resources wherever possible. These practices align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 3-(Dibenzylamino)azepan-2-one (CAS No. 83783-77-1) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features, synthesis methods, and applications continue to be explored through cutting-edge research, underscoring its importance as a valuable molecule in modern chemistry.

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